Cas no 881-13-0 (3(2H)-Benzothiazolepropanenitrile, 2-oxo-)

881-13-0 structure
Product name:3(2H)-Benzothiazolepropanenitrile, 2-oxo-
3(2H)-Benzothiazolepropanenitrile, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzothiazolepropanenitrile, 2-oxo-
- 3-(2-oxo-1,3-benzothiazol-3-yl)propanenitrile
- AKOS002300727
- 881-13-0
- 3-(oxo-benzothiazolyl)-propionitrile
- 3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanenitrile
- DTXSID80503620
- starbld0019067
- 3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanenitrile
-
- Inchi: InChI=1S/C10H8N2OS/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,7H2
- InChI Key: QVXNXMVVAJDUHI-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CCC#N
Computed Properties
- Exact Mass: 204.03573406g/mol
- Monoisotopic Mass: 204.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.4Ų
3(2H)-Benzothiazolepropanenitrile, 2-oxo- Related Literature
-
1. Preparation, structure and reactivity of the binuclear di-μ-oxo-bis[(ethylenediamine-N,N,N′,N′-tetraacetato)-rhenate(IV)] complexShinji Ikari,Tasuku Ito,William McFarlane,Mohamed Nasreldin,Bee-Lean Ooi,Yoichi Sasaki,A. Geoffrey Sykes J. Chem. Soc. Dalton Trans. 1993 2621
-
Julian M. Keates,Gerard A. Lawless,Martin P. Waugh Chem. Commun. 1996 1627
881-13-0 (3(2H)-Benzothiazolepropanenitrile, 2-oxo-) Related Products
- 2138029-47-5(4-methyl-3-(1H-pyrazol-1-yl)cyclohexan-1-one)
- 2310017-96-8(N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide)
- 2649011-19-6(3-(1-isocyanatocyclopropyl)-2-methylpyridine)
- 1393792-69-2(2-Oxo-4-phenylpentanoic acid)
- 2680871-62-7(2-(2-{(benzyloxy)carbonyl(1-methylcyclopentyl)amino}-1,3-thiazol-4-yl)acetic acid)
- 896295-25-3(N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide)
- 955962-40-0(3-Cyclopropyl-1-(2,4,5-trichlorophenyl)sulfonyl-1H-pyrazole)
- 1997624-00-6(3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)-)
- 847035-73-8(3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid)
- 1266832-39-6((1-butyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanamine)
Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
